Cas no 40124-27-4 (2-Bromo-N,N-dibutylacetamide)

• Product Name: 2-Bromo-N,N-dibutylacetamide
• CAS No: 40124-27-4
• MF: C₁₀H₂₀BrNO
• MW: 250.175902366638
• MDL: MFCD07780211
• CID: 925336
• PubChem ID: 3016161
• Update Time: 2025-06-12

2-Bromo-N,N-dibutylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N,N-dibutylacetamide
• N,N-DI-N-BUTYL BROMOACETAMIDE
• Acetamide, 2-bromo-N,N-dibutyl-
• 2-bromo-N,N-dibutyl-acetamide
• N,N-Dibutyl bromoacetamide
• N,N-dibutyl-2-bromoacetamide
• N,N-DIBUTYLBROMOACETAMIDE
• UQISDSAIAARTPX-UHFFFAOYSA-N
• 3165AH
• CS-M2195
• DA-06140
• 40124-27-4
• DTXSID30193156
• NS00030723
• CS-14619
• SCHEMBL4997835
• EINECS 254-797-7
• AKOS012989804
• X7DZ4QEJ4B
• N,N-Dibutyl-alpha-bromoacetamide
• DTXCID40115647
• 2-Bromo-N,N-dibutylacetamide

• MDL： MFCD07780211
• Inchi： 1S/C10H20BrNO/c1-3-5-7-12(8-6-4-2)10(13)9-11/h3-9H2,1-2H3
• InChI Key： UQISDSAIAARTPX-UHFFFAOYSA-N
• SMILES： BrCC(N(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 249.07283g/mol
• Monoisotopic Mass: 249.07283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 3

2-Bromo-N,N-dibutylacetamide Security Information

• Storage Condition：(BD449103)

Additional information on 2-Bromo-N,N-dibutylacetamide

Recent Advances in the Study of 2-Bromo-N,N-dibutylacetamide (CAS: 40124-27-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-N,N-dibutylacetamide (CAS: 40124-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and emerging applications in drug development.

Recent studies have highlighted the role of 2-Bromo-N,N-dibutylacetamide as a key intermediate in the synthesis of more complex molecules. Its bromoacetamide moiety makes it a valuable building block for the development of novel pharmacophores. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of alkylating agents, which are crucial for the development of anticancer drugs. The researchers utilized 2-Bromo-N,N-dibutylacetamide to create a series of derivatives with enhanced cytotoxic properties against various cancer cell lines.

In addition to its synthetic applications, 2-Bromo-N,N-dibutylacetamide has been investigated for its direct biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. The study suggested that further structural modifications could enhance its potency and selectivity, making it a promising candidate for anti-inflammatory drug development.

The safety profile and pharmacokinetic properties of 2-Bromo-N,N-dibutylacetamide have also been subjects of recent research. A preclinical study conducted by a team at the University of Cambridge (2024) evaluated the compound's toxicity and metabolic stability. The results indicated that while the compound shows acceptable metabolic stability in vitro, further optimization is needed to improve its safety profile for potential in vivo applications. These findings underscore the importance of continued research into the pharmacodynamics and toxicology of this compound.

Emerging applications of 2-Bromo-N,N-dibutylacetamide in targeted drug delivery systems have also been reported. Researchers at MIT (2024) developed a novel drug conjugate using this compound as a linker between a therapeutic agent and a targeting moiety. The study demonstrated improved tumor-specific delivery and reduced off-target effects in animal models, suggesting potential for clinical translation in oncology.

In conclusion, recent research on 2-Bromo-N,N-dibutylacetamide (CAS: 40124-27-4) has expanded our understanding of its multifaceted roles in chemical biology and pharmaceutical development. From its use as a synthetic building block to its potential therapeutic applications, this compound continues to offer valuable opportunities for drug discovery and development. Future research should focus on optimizing its biological activity and safety profile to fully realize its potential in clinical applications.